N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C15H17N5O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H17N5O3S/c1-4-19-8-11(7-16-19)14(21)18-15(24)17-13-10(3)5-9(2)6-12(13)20(22)23/h5-8H,4H2,1-3H3,(H2,17,18,21,24)
• InChI Key: FIEJXNVXERMXSI-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)C(=O)NC(=S)NC2=C(C=C(C=C2[N+](=O)[O-])C)C

Description

N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a metabolic sensor that plays a crucial role in regulating energy homeostasis in cells. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders such as diabetes and obesity.

Mechanism of Action

N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide activates AMPK by binding to the γ-subunit of the enzyme, leading to conformational changes that increase its activity. AMPK activation leads to the phosphorylation of downstream targets involved in glucose and lipid metabolism, leading to increased glucose uptake and fatty acid oxidation. N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has also been shown to inhibit lipogenesis and promote autophagy in cells.
Biochemical and Physiological Effects
N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. It increases glucose uptake and fatty acid oxidation in skeletal muscle cells, leading to improved insulin sensitivity and glucose tolerance. N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has also been shown to inhibit lipogenesis and promote autophagy in cells. In animal models of diabetes, N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has been shown to improve glucose tolerance and insulin sensitivity, as well as reduce body weight and adiposity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide in lab experiments is its specificity for AMPK activation. It has been shown to activate AMPK in a dose-dependent manner, making it a useful tool for studying the effects of AMPK activation on cellular metabolism. However, one limitation of using N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide is its potential toxicity at high concentrations. It has been shown to induce apoptosis in some cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide. One area of interest is the development of more potent and selective AMPK activators. Another area of interest is the study of the effects of N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide on other metabolic pathways, such as the regulation of mitochondrial function and oxidative stress. Finally, the potential therapeutic applications of N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide in the treatment of metabolic disorders such as diabetes and obesity warrant further investigation.

Synthesis Methods

The synthesis of N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide involves a multi-step process. The first step is the synthesis of 2,4-dimethyl-6-nitrophenyl isocyanate, which is then reacted with 1-ethyl-1H-pyrazole-4-carboxylic acid to form the corresponding urea. The urea is then treated with thionyl chloride and thiourea to form the desired carbamothioyl derivative. The final product is obtained by reacting the carbamothioyl derivative with 2,4-dimethyl-6-nitrophenylamine.

Scientific Research Applications

N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders such as diabetes and obesity. It has been shown to activate AMPK in a dose-dependent manner, leading to increased glucose uptake and fatty acid oxidation in skeletal muscle cells. N-[(2,4-dimethyl-6-nitrophenyl)carbamothioyl]-1-ethyl-1H-pyrazole-4-carboxamide has also been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes.